Cas no 2680621-75-2 (6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid)

• Product Name: 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid
• CAS No: 2680621-75-2
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 6123237
• PubChem ID: 165912727
• Update Time: 2025-10-29

6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680621-75-2
• 6-(trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid
• EN300-4141198
• 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)8(17)14-5-9(2-1-3-9)4-6(14)7(15)16/h6H,1-5H2,(H,15,16)
• InChI Key： HPZGSCFAZQIQJL-UHFFFAOYSA-N
• SMILES： FC(C(N1C(C(=O)O)CC2(C1)CCC2)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid

Comprehensive Overview of 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid (CAS No. 2680621-75-2)

The compound 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid (CAS No. 2680621-75-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and trifluoroacetyl functional group make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid is its azaspiro[3.4]octane core, which is a rare scaffold in organic chemistry. This structure is known for its conformational rigidity, which can enhance binding affinity to biological targets. The presence of the trifluoroacetyl group further augments its reactivity, making it a versatile building block for peptide coupling and amide bond formation. These properties align with current trends in fragment-based drug design (FBDD), a hot topic in modern pharmaceutical research.

In recent years, the demand for spirocyclic compounds like 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid has surged due to their potential in addressing drug resistance and improving bioavailability. This compound is often discussed in the context of AI-driven drug discovery, where computational models predict its interactions with proteins such as G-protein-coupled receptors (GPCRs). Such applications are frequently searched by users interested in machine learning in chemistry and de novo molecular design.

The synthesis of 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid typically involves multi-step organic reactions, including cyclization and trifluoroacetylation. These processes are optimized for high yield and purity, catering to the stringent requirements of Good Manufacturing Practice (GMP). The compound’s stability under various pH conditions also makes it suitable for prodrug development, another area of growing interest in the pharmaceutical industry.

From an SEO perspective, keywords such as "spirocyclic drug intermediates", "trifluoroacetyl derivatives", and "CAS 2680621-75-2 applications" are highly relevant to this compound. Users often search for "how to synthesize azaspiro compounds" or "role of trifluoroacetyl in medicinal chemistry", reflecting the need for detailed technical information. By addressing these queries, this article aims to provide a comprehensive resource for chemists and researchers.

In conclusion, 6-(Trifluoroacetyl)-6-azaspiro[3.4]octane-7-carboxylic acid (CAS No. 2680621-75-2) represents a cutting-edge tool in drug discovery, with its unique structural features and broad synthetic utility. As the pharmaceutical industry continues to explore innovative chemical spaces, this compound is poised to play a pivotal role in the development of next-generation therapeutics.